Cas no 2229637-99-2 (3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid
• CAS No: 2229637-99-2
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6304467
• PubChem ID: 165681152
• Update Time: 2025-05-22

3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid
• EN300-1808344
• 2229637-99-2

• Inchi： 1S/C13H23NO2/c1-2-9-3-5-10(6-4-9)13(12(15)16)7-11(14)8-13/h9-11H,2-8,14H2,1H3,(H,15,16)
• InChI Key： OZVYKWOAXUFLAS-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C1)N)C1CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid (CAS No. 2229637-99-2)

The compound 3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid (CAS No. 2229637-99-2) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structural features, including a cyclobutane ring and an ethylcyclohexyl group, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on this compound due to its potential role in modulating biological pathways and its relevance in the design of novel therapeutics.

One of the key reasons for the growing attention toward 3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid is its structural similarity to other bioactive molecules. The presence of both an amino group and a carboxylic acid functional group allows for versatile chemical interactions, making it a valuable building block in medicinal chemistry. Recent studies have explored its potential as a precursor for synthesizing compounds with enhanced bioavailability and target specificity, addressing current challenges in drug formulation.

In the context of modern drug development, the demand for innovative scaffolds like 3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid is higher than ever. With the rise of personalized medicine and targeted therapies, researchers are actively investigating how this compound can be optimized for specific applications. For instance, its cyclobutane core offers conformational rigidity, which is advantageous in designing molecules with improved binding affinity to biological targets. This property aligns with the industry's shift toward precision medicine, where molecular stability and specificity are paramount.

Another area of interest is the compound's potential role in addressing unmet medical needs. Given the increasing prevalence of complex diseases, there is a pressing need for novel chemical entities that can offer new mechanisms of action. 3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid has been studied in the context of neurological and metabolic disorders, where its unique structure may contribute to the development of next-generation therapeutics. Researchers are also exploring its utility in peptide mimetics, a rapidly growing field aimed at creating more stable and effective peptide-based drugs.

From a synthetic chemistry perspective, the preparation of 3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid involves sophisticated techniques to ensure high purity and yield. Advances in catalytic methods and green chemistry have enabled more efficient synthesis routes, reducing environmental impact while maintaining product quality. This aligns with the broader industry trend toward sustainable and scalable manufacturing processes, which is a key consideration for pharmaceutical companies and regulatory bodies alike.

In summary, 3-amino-1-(4-ethylcyclohexyl)cyclobutane-1-carboxylic acid (CAS No. 2229637-99-2) represents a compelling area of research with significant potential across multiple disciplines. Its structural uniqueness, combined with its applicability in drug discovery and development, positions it as a molecule of high interest. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in addressing contemporary challenges in healthcare and biotechnology.